Cas no 758670-49-4 ((3S,4S)-4-Aminopyrrolidin-3-ol)

• Product Name: (3S,4S)-4-Aminopyrrolidin-3-ol
• CAS No: 758670-49-4
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• CID: 6783771
• PubChem ID: 10559158
• Update Time: 2025-10-29

(3S,4S)-4-Aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-Aminopyrrolidin-3-ol
• (3S,?4S)4-?Amino-?3-?Pyrrolidinol Dihydrochloride
• SCHEMBL2191085
• EN300-6959314
• 758670-49-4
• 220812-21-5
• ZCZJKVCIYONNJR-IMJSIDKUSA-N

• Inchi： 1S/C4H10N2O/c5-3-1-6-2-4(3)7/h3-4,6-7H,1-2,5H2/t3-,4-/m0/s1
• InChI Key： ZCZJKVCIYONNJR-IMJSIDKUSA-N
• SMILES： O[C@H]1CNC[C@@H]1N

Computed Properties

• Exact Mass: 102.079312947g/mol
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 58.3Ų

Additional information on (3S,4S)-4-Aminopyrrolidin-3-ol

Introduction to (3S,4S)-4-Aminopyrrolidin-3-ol (CAS No. 758670-49-4)

(3S,4S)-4-Aminopyrrolidin-3-ol is a chiral compound with significant interest in the field of pharmaceutical chemistry and drug development. Its unique stereochemical configuration, characterized by the (3S,4S) configuration, makes it a valuable scaffold for designing novel bioactive molecules. This compound, identified by the CAS number 758670-49-4, has garnered attention due to its potential applications in medicinal chemistry and its role as a building block for more complex pharmacophores.

The pyrrolidine ring system in (3S,4S)-4-Aminopyrrolidin-3-ol is a privileged structure in drug discovery, frequently found in biologically active compounds. The presence of both an amine group at the 4-position and a hydroxyl group at the 3-position introduces multiple functional handles that can be exploited for further derivatization. This flexibility makes it an attractive candidate for synthesizing small-molecule inhibitors, ligands, or probes targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how the stereochemistry of (3S,4S)-4-Aminopyrrolidin-3-ol influences its interactions with biological targets. Studies suggest that the specific spatial arrangement of the stereocenters can significantly modulate binding affinity and selectivity. For instance, computational docking studies have shown that this compound can engage with protein binding pockets through hydrogen bonding and hydrophobic interactions, making it a promising candidate for developing enzyme inhibitors or receptor modulators.

In the realm of drug development, (3S,4S)-4-Aminopyrrolidin-3-ol has been explored as a precursor for more complex molecules with therapeutic potential. Researchers have leveraged its scaffold to design derivatives with improved pharmacokinetic properties or enhanced target specificity. For example, modifications at the 5-position of the pyrrolidine ring have been investigated to introduce additional functional groups that could enhance metabolic stability or binding affinity. Such structural modifications are crucial for optimizing lead compounds toward clinical development.

The synthesis of (3S,4S)-4-Aminopyrrolidin-3-ol presents unique challenges due to its chiral nature. Traditional synthetic routes often require careful selection of chiral auxiliaries or catalysts to ensure high enantioselectivity. Recent reports highlight the use of asymmetric hydrogenation and enzymatic resolution techniques as efficient methods for obtaining enantiomerically pure forms of this compound. These advances in synthetic methodology have made it more feasible to explore its potential in drug discovery programs.

Biologically, (3S,4S)-4-Aminopyrrolidin-3-ol has shown promise in preclinical studies as a modulator of various biological pathways. Its structural features suggest potential activity against enzymes involved in inflammation, metabolism, and signal transduction. Preliminary assays have indicated that derivatives of this compound may exhibit inhibitory effects on targets relevant to neurological disorders and metabolic diseases. Further investigation is warranted to fully elucidate its biological profile and therapeutic potential.

The role of stereochemistry in determining biological activity cannot be overstated. The (3S,4S) configuration of (3S,4S)-4-Aminopyrrolidin-3-ol may confer unique properties that distinguish it from its enantiomers or racemic mixtures. This has prompted researchers to investigate the pharmacological differences between stereoisomers using high-throughput screening and structure-activity relationship (SAR) studies. Such efforts are critical for identifying the most promising candidates for further development and ensuring that only compounds with optimal pharmacological profiles proceed to clinical trials.

Future directions in the study of (3S,4S)-4-Aminopyrrolidin-3-ol include exploring its role in combination therapies and developing novel synthetic strategies for scalable production. The integration of machine learning algorithms into drug discovery pipelines has also opened new avenues for predicting and optimizing the properties of this compound and its derivatives. By leveraging these computational tools alongside traditional experimental approaches, researchers can accelerate the identification of lead compounds with therapeutic potential.

In conclusion, (3S,4S)-4-Aminopyrrolidin-3-ol (CAS No. 758670-49-4) represents a compelling scaffold for pharmaceutical innovation. Its unique stereochemical features, combined with its structural versatility, make it a valuable asset in the quest for novel bioactive molecules. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in drug discovery is likely to grow further.